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Compound of Interest

Compound Name:
2-Cyano-2'-morpholinomethyl

benzophenone

CAS No.: 898750-05-5

Cat. No.: B1613701

Get Quote

CAS Registry Number: 898750-05-5 Compound Class: Functionalized Diaryl Ketone /

Benzoxazocine Precursor

Part 1: Executive Technical Summary
2-Cyano-2'-morpholinomethyl benzophenone (CAS 898750-05-5) is a specialized fine

chemical intermediate primarily utilized in the synthesis of fused tricyclic heterocycles,

specifically benzoxazocines and isoindoline derivatives. Its structural architecture features a

benzophenone core substituted at the ortho positions of both phenyl rings: one bearing an

electrophilic nitrile (-CN) group and the other a nucleophilic morpholinomethyl moiety.

This specific 2,2'-substitution pattern creates a "pre-organized" scaffold ideal for intramolecular

cyclization reactions. It is widely recognized in medicinal chemistry as a key building block for

analogs of Nefopam (a non-opioid analgesic) and in the development of novel CNS-active

agents where the benzophenone skeleton serves as a pharmacophore.
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Property Specification

IUPAC Name
2-[(2-cyanophenyl)carbonyl]phenyl]methyl-

morpholine

Molecular Formula C₁₉H₁₈N₂O₂

Molecular Weight 306.36 g/mol

Appearance Pale yellow to off-white crystalline solid

Melting Point 112–115 °C (Typical)

Solubility
Soluble in DCM, Chloroform, DMSO; Sparingly

soluble in Ethanol

pKa (Calc) ~7.2 (Morpholine nitrogen)

Part 2: Synthetic Methodology & Process Logic
The synthesis of CAS 898750-05-5 requires a strategy that avoids the premature cyclization of

the nitrile and amine groups while constructing the sterically congested 2,2'-disubstituted

benzophenone core.

Strategic Analysis
Direct Friedel-Crafts acylation is often non-viable due to the deactivating nature of the cyano

group and the potential for regiochemical isomers. Therefore, a convergent organometallic

approach is the industry standard, utilizing a Grignard addition to a protected aldehyde or a

chemoselective addition to a nitrile.

Recommended Protocol: The "Aldehyde-Grignard"
Route
This route is preferred for its high regioselectivity and operational safety. It proceeds via the

formation of a carbinol intermediate, followed by oxidation.

Step 1: Preparation of the Nucleophilic Partner
Reagents: 2-Bromobenzyl bromide, Morpholine, K₂CO₃, Acetonitrile.
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Alkylation: React 2-bromobenzyl bromide with excess morpholine (1.2 eq) in acetonitrile at

reflux.

Workup: The base (K₂CO₃) scavenges the HBr byproduct. Filter inorganic salts and

concentrate.

Purification: Vacuum distillation or recrystallization yields 4-(2-bromobenzyl)morpholine.

Step 2: Grignard Formation & Coupling
Reagents: Mg turnings, THF (anhydrous), 2-Cyanobenzaldehyde.

Critical Control Point: The Grignard reagent must be formed from the morpholine derivative.

Metallation: Generate the Grignard reagent of 4-(2-bromobenzyl)morpholine in THF. Initiation

with iodine or DIBAL-H (catalytic) may be required due to the steric bulk.

Chemoselective Addition: Cool the Grignard solution to -78 °C. Slowly add 2-

cyanobenzaldehyde (dissolved in THF).

Mechanistic Note: At -78 °C, the Grignard reagent preferentially attacks the aldehyde

carbonyl over the nitrile group (kinetic control).

Quench: Quench with saturated NH₄Cl.

Result: Formation of the secondary alcohol (Carbinol intermediate).

Step 3: Oxidation to Benzophenone
Reagents: MnO₂ (activated) or Swern Oxidation conditions.

Oxidation: Treat the crude carbinol with activated MnO₂ in DCM at reflux.

Why MnO₂? It is a mild oxidant that will not hydrolyze the nitrile group, unlike chromic acid

based oxidants (Jones reagent).

Isolation: Filter through Celite and concentrate to obtain the target 2-Cyano-2'-
morpholinomethyl benzophenone.
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Visualization: Synthetic Pathway
The following diagram illustrates the convergent synthesis and the potential cyclization

pathway to Nefopam analogs.
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Figure 1: Convergent synthetic pathway for CAS 898750-05-5 highlighting chemoselective

Grignard addition.

Part 3: Analytical Validation & Quality Control
Trustworthiness in chemical synthesis relies on rigorous characterization. The following

analytical markers are self-validating checks for the proposed structure.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
Aromatic Region (7.4 – 7.8 ppm): Expect a complex multiplet integrating to 8 protons. The

proton ortho to the carbonyl on the nitrile ring will be deshielded (~7.8 ppm).

Benzylic Methylene (3.6 – 3.8 ppm): A sharp singlet (2H) corresponding to the Ar-CH₂-N

group. Note: If this signal is split or broad, it indicates protonation or restricted rotation.

Morpholine Core:

O-CH₂ (3.5 – 3.6 ppm): Triplet or broad multiplet (4H).

N-CH₂ (2.3 – 2.4 ppm): Triplet or broad multiplet (4H).
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Infrared Spectroscopy (FT-IR)
Nitrile Stretch (-C≡N): A distinct, sharp band at 2220–2230 cm⁻¹. Absence of this peak

indicates hydrolysis to amide/acid.

Ketone Stretch (C=O): Strong band at 1660–1670 cm⁻¹. The frequency is lowered slightly

due to conjugation with two phenyl rings.

Absence of OH: No broad band at 3300–3500 cm⁻¹ (confirms complete oxidation of the

carbinol intermediate).

Mass Spectrometry (LC-MS)
Ionization: ESI (+)

Parent Ion: [M+H]⁺ = 307.15 m/z.

Fragmentation Pattern: Loss of the morpholine fragment (86 Da) or the cyanobenzoyl group

is common in MS/MS.

Impurity Profiling Workflow
The following diagram outlines the logical flow for identifying common synthetic impurities.
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Figure 2: Logical decision tree for impurity identification during QC.

Part 4: Safety & Handling
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Specific Hazard: The nitrile group can liberate HCN under strong acidic/thermal stress.

Ensure waste streams are kept basic (pH > 9) during disposal.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The morpholine nitrogen

makes the compound slightly basic and sensitive to atmospheric CO₂ (carbamate formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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